2-Benzoxazol-2-yl-1-(3-trifluoromethylphenyl)ethanol
Overview
Description
2-Benzoxazol-2-yl-1-(3-trifluoromethylphenyl)ethanol (BTME) is a synthetic compound that has many potential applications in the scientific research field. It is a derivative of 2-benzoxazol-2-yl-1-phenylethanol (BOPE), which is a commonly used compound in the pharmaceutical industry. BTME is a more potent compound than BOPE and has been used in various research studies related to drug discovery and development.
Scientific Research Applications
Photophysical Properties and Spectroscopy
Triplet States Study : Nagaoka et al. (1993) investigated the properties of the triplet states of 2-(2'-hydroxyphenyl)-benzoxazole (HBO) using transient absorption spectroscopy and ab initio calculations, highlighting their behavior in different solvent environments, including ethanol (Nagaoka, Itoh, Mukai, & Nagashima, 1993).
Excited-State Intramolecular Proton Transfer : Vázquez et al. (2007) focused on excited-state intramolecular proton transfer in 2-(2'-hydroxyphenyl)benzoxazole (HBO), providing insights into the phototautomerization processes influenced by solvent, temperature, and viscosity (Vázquez, Rodríguez, Mosquera, & Rodríguez-Prieto, 2007).
Synthesis and Chemical Properties
Novel Synthesis Approaches : Several studies have reported on the synthesis of novel compounds utilizing benzoxazole derivatives. For instance, Gadegoni, Manda, and Rangu (2013) synthesized novel benzoxazole derivatives as potential antimicrobial agents, emphasizing the utility of benzoxazole in synthesizing bioactive compounds (Gadegoni, Manda, & Rangu, 2013).
Antimicrobial Activity Studies : Mohammed and Dahham (2018) described the synthesis of new formazan dyes derivatives derived from 2-mercapto benzoxazole, assessing their antimicrobial activity against various bacterial strains (Mohammed & Dahham, 2018).
Photophysical and Thermal Properties : Padalkar et al. (2014) synthesized benzimidazole, benzoxazole, and benzothiazole derivatives, highlighting their broad-spectrum antimicrobial activity and studying their photophysical and thermal properties (Padalkar, Gupta, Phatangare, Patil, Umape, & Sekar, 2014).
Green Chemistry and Environmental Applications
Green Synthesis : Padole et al. (2020) focused on the green synthesis of benzoxazole derivatives, highlighting their medicinal and biological properties and emphasizing environmentally friendly synthesis methods (Padole, Wankhade, Berad, Choudhari, & Ubarhande, 2020).
Fluorescent Nanomaterials : Ghodbane et al. (2012) explored the use of 2-phenyl-benzoxazole derivatives for creating fluorescent nanomaterials, demonstrating their potential in aqueous and biological media (Ghodbane, D'Altério, Saffon, McClenaghan, Scarpantonio, Jolinat, & Féry-Forgues, 2012).
Mechanism of Action
Target of Action
The primary targets of 2-Benzoxazol-2-yl-1-(3-trifluoromethylphenyl)ethanol are currently unknown. This compound is a relatively new entity and research is ongoing to identify its specific targets and their roles in biological systems .
Mode of Action
Like many other benzoxazole derivatives, it may interact with its targets by binding to specific sites, leading to changes in the target’s function .
Pharmacokinetics
These properties are crucial for understanding the compound’s bioavailability, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .
Result of Action
The molecular and cellular effects of this compound’s action are currently unknown. As research progresses, these effects will be crucial in understanding the compound’s potential therapeutic applications .
Properties
IUPAC Name |
2-(1,3-benzoxazol-2-yl)-1-[3-(trifluoromethyl)phenyl]ethanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12F3NO2/c17-16(18,19)11-5-3-4-10(8-11)13(21)9-15-20-12-6-1-2-7-14(12)22-15/h1-8,13,21H,9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NHOGTCDKLUELSC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(O2)CC(C3=CC(=CC=C3)C(F)(F)F)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12F3NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00381200 |
Source
|
| Record name | 2-(1,3-Benzoxazol-2-yl)-1-[3-(trifluoromethyl)phenyl]ethan-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00381200 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
307.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
502625-49-2 |
Source
|
| Record name | 2-(1,3-Benzoxazol-2-yl)-1-[3-(trifluoromethyl)phenyl]ethan-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00381200 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 502625-49-2 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(1H-benzo[d]imidazol-2-yl)methanamine dihydrochloride](/img/structure/B1273005.png)
